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Compound of Interest

Compound Name: Cytochalasin B

Cat. No.: B054738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cytochalasin B is a cell-permeable mycotoxin produced by fungi of the Phoma genus.[1] It is a

potent inhibitor of actin polymerization, a fundamental process in eukaryotic cells. By binding to

the barbed end of actin filaments, Cytochalasin B effectively blocks the addition of new actin

monomers, leading to the disruption of the actin cytoskeleton.[2][3] This interference with actin

dynamics affects numerous cellular functions, including cell division, migration, glucose

transport, and the maintenance of cell morphology, making it an invaluable tool in cell biology

research and a potential agent in cancer therapy.[4][5]

These application notes provide a detailed protocol for the preparation of Cytochalasin B
stock solutions from powder, ensuring accurate and reproducible experimental outcomes.

Physicochemical Properties and Solubility
A thorough understanding of the physicochemical properties of Cytochalasin B is crucial for

the accurate preparation of stock solutions.
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Property Value Reference

Molecular Formula C₂₉H₃₇NO₅

Molecular Weight 479.6 g/mol

Appearance
Crystalline solid / White to off-

white powder

Purity ≥98%

Cytochalasin B is sparingly soluble in aqueous solutions but readily dissolves in several

organic solvents.

Solvent Solubility Reference

Dimethyl sulfoxide (DMSO) ~20 mg/mL (~41.7 mM)

Ethanol ~20 mg/mL (~41.7 mM)

Dimethylformamide (DMF) ~30 mg/mL

Experimental Protocols
Materials and Equipment

Cytochalasin B powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Safety Precautions
Cytochalasin B is a mycotoxin and should be handled with care in a well-ventilated area,

preferably a chemical fume hood. Avoid inhalation of the powder and contact with skin and

eyes. Always wear appropriate PPE. Consult the Safety Data Sheet (SDS) for comprehensive

handling and disposal information.

Stock Solution Preparation (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Cytochalasin B in DMSO,

a commonly used concentration for cell culture experiments.

Equilibration: Allow the vial of Cytochalasin B powder to equilibrate to room temperature

before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Cytochalasin B
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.796 mg of

Cytochalasin B (Molecular Weight = 479.6 g/mol ).

Dissolution: Add the weighed Cytochalasin B powder to a sterile microcentrifuge tube. Add

the appropriate volume of anhydrous DMSO to achieve the desired concentration. For 1 mL

of a 10 mM solution, add 1 mL of DMSO.

Mixing: Vortex the solution until the Cytochalasin B is completely dissolved. Gentle warming

may be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage and Stability
Proper storage is critical to maintain the activity of the Cytochalasin B stock solution.
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Storage Condition Stability Reference

Powder ≥ 4 years at -20°C

DMSO Stock Solution
Up to 6 months at -80°C; up to

1 month at -20°C

Aqueous Solution
Not recommended for storage

beyond one day

Application Guidelines
The optimal working concentration of Cytochalasin B can vary depending on the cell type and

the specific application. It is recommended to perform a dose-response experiment to

determine the ideal concentration for your experimental setup.

Application
Typical Working
Concentration

Reference

Inhibition of Actin

Polymerization
2 µM

Induction of Apoptosis in HeLa

Cells (IC₅₀)
7.9 µM

Cytokinesis-Block

Micronucleus Assay
3 - 6 µg/mL

Studies in Human Breast

Cancer Cells
10 - 20 µM

Mechanism of Action and Signaling Pathway
Cytochalasin B exerts its biological effects primarily by disrupting actin polymerization. It binds

to the fast-growing (barbed) end of actin filaments, preventing the addition of actin monomers.

This leads to a net depolymerization of actin filaments and the collapse of the actin

cytoskeleton. The disruption of this critical cellular structure can trigger downstream signaling

events, including the induction of apoptosis through the mitochondrial pathway.
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Caption: Cytochalasin B induced apoptosis pathway.

Experimental Workflow Diagram
The following diagram illustrates the key steps for preparing a Cytochalasin B stock solution.
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Caption: Workflow for Cytochalasin B stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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